Enzymatic Inactivity Against Arachidonoyl-CoA Synthetase vs. Potent Inhibition by Shorter and Longer Chain Δ8,11,14 Trienoic Acids
Arachidonoyl-CoA synthetase from human platelet membranes was assayed for substrate specificity across a series of synthetic positional isomers and chain-length analogs of arachidonic acid. The chain-length specificity for Δ8,11,14 trienoic fatty acids followed the rank order C19 > C18 = C20 ≫ C21 > C22 [1]. Critically, while shorter-chain and even-chain trienoic fatty acids containing Δ8 and Δ11 double bonds demonstrated potent inhibitory activity against arachidonoyl-CoA formation, 21:3(9,12,15) was completely ineffective as an inhibitor [1]. The enzyme was found to count double bonds from the carboxyl terminus, making the precise double bond positioning of 21:3(9,12,15) incompatible with the active site requirements that enable inhibition by other chain-length variants [1]. This represents a direct head-to-head comparison establishing that 9(Z),12(Z),15(Z)-heneicosatrienoic acid occupies a unique null position in the enzyme specificity landscape.
| Evidence Dimension | Inhibition of arachidonoyl-CoA synthetase (chain-length specificity) |
|---|---|
| Target Compound Data | No inhibitory activity (ineffective as inhibitor) |
| Comparator Or Baseline | C19 Δ8,11,14 trienoic acid (potent inhibitor); C18 and C20 Δ8,11,14 trienoic acids (potent inhibitors); C22 Δ8,11,14 trienoic acid (weak inhibitor) |
| Quantified Difference | Target compound produces zero inhibition vs. C19 and C18/C20 compounds that are potent inhibitors |
| Conditions | Human platelet membrane arachidonoyl-CoA synthetase assay; inhibition of arachidonoyl-CoA formation |
Why This Matters
Researchers investigating arachidonoyl-CoA synthetase or related lipid metabolic enzymes require this compound as a negative control or to probe chain-length specificity, as even-chain PUFAs cannot serve as enzymatically inert controls.
- [1] Wilson DB, Prescott SM, Majerus PW. Fatty-acid structural requirements for activity of arachidonoyl-CoA synthetase. Indexed in Scilit. View Source
